Cas no 1213336-18-5 ((1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine
• CAS No: 1213336-18-5
• MF: C₇H₇Cl₂FN₂
• MW: 209.04828286171
• CID: 5878649
• PubChem ID: 96955768
• Update Time: 2025-10-28

(1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine
• EN300-1966625
• 1213336-18-5

• Inchi： 1S/C7H7Cl2FN2/c1-3(11)4-2-5(10)7(9)12-6(4)8/h2-3H,11H2,1H3/t3-/m0/s1
• InChI Key： JYKBAZLLEQHNON-VKHMYHEASA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)[C@H](C)N

Computed Properties

• Exact Mass: 207.9970318g/mol
• Monoisotopic Mass: 207.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine

Introduction to (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine, with the CAS number 1213336-18-5, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological profile, making it a valuable candidate for further research and development.

The molecular structure of (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine is characterized by a chiral center at the ethylamine moiety, which contributes to its stereochemical diversity. This chirality is crucial for its biological activity, as many pharmacologically active compounds exhibit enantioselective interactions with biological targets. The fluorine atom at the 5-position and the chlorine atoms at the 2- and 6-positions introduce electronic and steric effects that can modulate the compound's binding affinity and selectivity. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The< strong> (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine structure has been investigated for its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, studies have shown that pyridine derivatives can inhibit kinases and other enzymes that are overexpressed in cancer cells, thereby serving as potential anticancer agents.

The synthesis of (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chiral center must be accurately introduced during synthesis to maintain the desired stereochemical configuration. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve this goal. The success of these synthetic approaches underscores the importance of well-designed synthetic strategies in the development of complex organic molecules.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used for this purpose. These analytical methods provide detailed information about the compound's structure, which is essential for understanding its biological activity. Additionally, computational methods such as molecular modeling are employed to predict how the compound might interact with biological targets based on its structural features.

The biological activity of (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine has been extensively studied in various in vitro and in vivo models. Preliminary findings suggest that it exhibits potent activity against certain pathogens and can modulate signaling pathways involved in disease progression. For example, research has shown that this compound can inhibit the growth of drug-resistant bacteria by interfering with essential bacterial enzymes. Similarly, it has been found to exhibit anti-inflammatory properties by modulating cytokine production.

The development of new drugs is a complex process that involves several stages, from initial discovery to clinical trials. (1S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-amine represents an early stage candidate that has shown promise in preclinical studies. Further research is needed to evaluate its safety profile and efficacy in humans. This involves conducting detailed toxicological studies to assess potential side effects and designing clinical trials to test its effectiveness against specific diseases.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for developing new drugs with improved properties such as enhanced bioavailability and reduced toxicity. By modifying different parts of its structure, researchers can generate a library of derivatives with tailored biological activities. This approach is known as structure-based drug design and has been instrumental in the development of many successful drugs over the years.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how different modifications to the< strong> (1S)-1-(2,6-dichloro-